Cas no 1805303-94-9 (2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1805303-94-9
• MF: C₈H₅ClF₅N
• MW: 245.577018499374
• CID: 4847397
• Update Time: 2025-05-21

2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5ClF5N/c9-3-5-1-4(7(10)11)2-6(15-5)8(12,13)14/h1-2,7H,3H2
• InChI Key： HFQLMNVZNMPRCE-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

Compound CAS No 1805303-94-9: 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

The compound CAS No 1805303-94-9, known as 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine, is a highly fluorinated pyridine derivative with unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including agrochemicals, pharmaceuticals, and materials science. The structure of this compound is characterized by the presence of a chloromethyl group at the 2-position, a difluoromethyl group at the 4-position, and a trifluoromethyl group at the 6-position of the pyridine ring.

Recent studies have highlighted the importance of fluorinated pyridines in modern chemistry. The introduction of fluorine atoms into organic molecules significantly alters their physical and chemical properties, often leading to enhanced stability, increased lipophilicity, and improved bioavailability. In the case of 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine, the trifluoromethyl group at the 6-position contributes to the molecule's high electron-withdrawing effect, which can influence its reactivity in various chemical reactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of a pyridine derivative with appropriate substituents. Recent advancements in catalytic methods and transition metal-mediated reactions have enabled more efficient and selective syntheses of such complex molecules. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce halogenated substituents onto the pyridine ring, which is particularly relevant for the chloromethyl group present in this compound.

In terms of applications, 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine has shown promise as an intermediate in the synthesis of bioactive compounds. Its chloromethyl group can serve as a reactive site for further functionalization, enabling the creation of diverse derivatives with potential pharmacological activities. Additionally, the presence of multiple fluorinated groups makes this compound an attractive candidate for use in agrochemicals, where fluorinated compounds are often employed due to their improved stability and efficacy.

Recent research has also focused on understanding the environmental fate and toxicity of fluorinated pyridines like CAS No 1805303-94-9. Studies have indicated that these compounds may undergo biotransformation under specific environmental conditions, although their persistence and bioaccumulation potential require further investigation. Regulatory agencies are increasingly scrutinizing such compounds to ensure their safe use and minimize ecological risks.

In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine represents an important class of fluorinated pyridines with diverse applications across multiple industries. Its unique chemical structure and reactivity make it a valuable tool in contemporary organic synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly significant role in both academic and industrial settings.